Cas no 63528-81-4 (Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl-)
63528-81-4 structure
Product Name:Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl-
CAS No:63528-81-4
MF:C13H12N4O2
MW:256.25998210907
CID:528629
PubChem ID:6454638
Update Time:2025-04-19
Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl-
- 8-ethyl-7-methyl-1H-benzo[g]pteridine-2,4-dione
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- Inchi: 1S/C13H12N4O2/c1-3-7-5-9-8(4-6(7)2)14-10-11(15-9)16-13(19)17-12(10)18/h4-5H,3H2,1-2H3,(H2,15,16,17,18,19)
- InChI Key: JYURMFSYBSZMBQ-UHFFFAOYSA-N
- SMILES: O=C1C2=C(NC(N1)=O)N=C1C=C(CC)C(C)=CC1=N2
Computed Properties
- Exact Mass: 256.09616
- Monoisotopic Mass: 256.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 84Ų
Experimental Properties
- PSA: 83.98
Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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